5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-but-2-ynyl-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C14H11N3OS/c1-2-3-6-16-7-8-17-12(14(16)18)10-11(15-17)13-5-4-9-19-13/h4-5,7-10H,6H2,1H3
• InChI Key: HBPMMOAVMFXZPJ-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=CN2C(=CC(=N2)C3=CC=CS3)C1=O
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol

Description

5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is an organic compound with a molecular formula of C10H7N3OS. It is a heterocyclic compound containing both nitrogen and sulfur atoms. 5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been studied for its potential applications in a variety of fields, including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been studied for its potential applications in a variety of scientific fields. For instance, it has been used as a starting material for the synthesis of a variety of heterocyclic compounds, such as pyrazolopyridines and pyrazolopyrimidines. It has also been used as an intermediate in the synthesis of various biologically active compounds, such as anti-cancer agents and antibiotics.

Mechanism of Action

The mechanism of action of 5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is not yet fully understood. However, it is believed that the compound is able to bind to certain proteins, enzymes, and receptors in the body and thus modulate their activity. In addition, the compound may also be able to interact with other molecules in the body, such as DNA and RNA, and thus alter their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one are not yet fully understood. However, studies have shown that the compound is able to interact with certain proteins, enzymes, and receptors in the body and thus modulate their activity. In addition, the compound may also be able to interact with other molecules in the body, such as DNA and RNA, and thus alter their activity.

Advantages and Limitations for Lab Experiments

5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize and is commercially available. Second, it is relatively stable and has a long shelf life. Third, it is non-toxic and is not known to be harmful to humans or animals.
However, there are also some limitations to using 5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one in laboratory experiments. First, the compound is not water-soluble and thus cannot be used in aqueous solutions. Second, the compound's mechanism of action is not yet fully understood, which could limit its potential applications in certain areas. Finally, the compound is not yet approved for use in humans or animals, which could limit its potential applications in the medical field.

Future Directions

Given the potential applications of 5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one in a variety of scientific fields, there are a number of possible future directions for research. For instance, further studies could be conducted to better understand the compound's mechanism of action and its potential effects on human and animal health. In addition, further studies could be conducted to develop more efficient and cost-effective methods for synthesizing the compound. Finally, further studies could be conducted to explore the compound's potential applications in medicinal chemistry, organic synthesis, and biochemistry.

Synthesis Methods

5-(but-2-yn-1-yl)-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one can be synthesized via a number of different methods. One method involves the condensation of 2-thiophen-2-yl-1-butyn-3-ol with 5-methyl-1H-pyrazole-4-carboxylic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 100-120°C and yields the desired product in high yields.